N-(6-fluoro-1,3-benzothiazol-2-yl)-[1,3]dioxolo[4,5-f][1,3]benzothiazol-6-amine

• IUPAC Name: N-(6-fluoro-1,3-benzothiazol-2-yl)-[1,3]dioxolo[4,5-f][1,3]benzothiazol-6-amine
• InChI: InChI=1S/C15H8FN3O2S2/c16-7-1-2-8-12(3-7)22-14(17-8)19-15-18-9-4-10-11(21-6-20-10)5-13(9)23-15/h1-5H,6H2,(H,17,18,19)
• InChI Key: IMIGGQYIQJBUQY-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C3C(=C2)N=C(S3)NC4=NC5=C(S4)C=C(C=C5)F
• Molecular Formula: C15H8FN3O2S2
• Molecular Weight: 345.4 g/mol

Description

The compound is a complex organic molecule that contains several heterocyclic rings, including benzothiazole and dioxolobenzothiazole. These types of compounds often exhibit interesting biological activities.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the benzothiazole and dioxolobenzothiazole rings. Unfortunately, without specific literature sources, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple ring structures and a fluorine atom. The presence of nitrogen and sulfur atoms in the rings also adds to the complexity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of a fluorine atom could influence its reactivity and the heterocyclic rings could influence its stability.

Scientific Research Applications

Anti-Tubercular Compounds

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Drug Discovery

The compound could potentially be used in drug discovery, particularly in the development of new drugs. . As such, MLS000720369 could be a subject of study in this field.

Organic Synthesis

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Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. Benzothiazoles are known to have various biological activities, including antimicrobial, antifungal, and anticancer activities.